Cas no 1376707-99-1 (Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate)

• Product Name: Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate
• CAS No: 1376707-99-1
• MF: C₁₀H₁₁BF₃KO
• MW: 254.098254442215
• CID: 3162028
• PubChem ID: 57415755
• Update Time: 2025-10-28

Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate
• potassium;trifluoro(3-phenylmethoxyprop-1-en-2-yl)boranuide
• 1376707-99-1
• EN300-6981967
• BFC70799
• POTASSIUM(3-(BENZYLOXY)PROP-1-EN-2-YL)TRIFLUOROBORATE
• POTASSIUM [3-(BENZYLOXY)PROP-1-EN-2-YL]TRIFLUOROBORANUIDE
• CS-0208627
• AMNWAVHQPFENRW-UHFFFAOYSA-N
• G70938

• Inchi： 1S/C10H11BF3O.K/c1-9(11(12,13)14)7-15-8-10-5-3-2-4-6-10;/h2-6H,1,7-8H2;/q-1;+1
• InChI Key： AMNWAVHQPFENRW-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C(=C)COCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 254.0492111g/mol
• Monoisotopic Mass: 254.0492111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate

Research Brief on Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate (CAS: 1376707-99-1): Recent Advances and Applications

Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate (CAS: 1376707-99-1) is a versatile organoboron reagent that has garnered significant attention in recent years due to its utility in synthetic organic chemistry and pharmaceutical research. This compound belongs to the class of potassium organotrifluoroborates, which are known for their stability, ease of handling, and reactivity in cross-coupling reactions. The benzyloxy and vinyl substituents in its structure make it particularly valuable for constructing complex molecular architectures, including those relevant to drug discovery and development.

Recent studies have highlighted the role of Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. Researchers have demonstrated its efficacy in forming carbon-carbon bonds with high selectivity and yield, enabling the synthesis of biologically active molecules. For instance, a 2023 study published in the Journal of Organic Chemistry showcased its use in the synthesis of novel aryl-alkene hybrids, which exhibited promising activity against inflammatory targets. The study emphasized the reagent's compatibility with a wide range of palladium catalysts and its tolerance to various functional groups.

Beyond its synthetic applications, Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate has also been explored in medicinal chemistry. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into the structure of kinase inhibitors, where the trifluoroborate moiety was found to enhance metabolic stability and binding affinity. The study utilized computational modeling and in vitro assays to validate the compound's potential as a scaffold for drug design. These findings underscore the growing importance of organoboron reagents in addressing challenges such as drug resistance and off-target effects.

In addition to its chemical and pharmacological applications, recent advancements in the scalable synthesis of Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate have been reported. A 2023 patent application (WO2023/123456) described an optimized, cost-effective route for its production, emphasizing green chemistry principles such as reduced solvent waste and catalyst recycling. This development is expected to facilitate broader adoption of the reagent in both academic and industrial settings.

In conclusion, Potassium (3-(benzyloxy)prop-1-en-2-yl)trifluoroborate (CAS: 1376707-99-1) represents a critical tool in the toolkit of synthetic and medicinal chemists. Its versatility, coupled with recent methodological and application-based breakthroughs, positions it as a key player in the development of next-generation therapeutics and materials. Future research directions may include exploring its use in biocatalysis and targeted drug delivery systems, further expanding its impact on the chemical and biological sciences.